4-Allyloxy-4-methylpiperidine hydrochloride
Overview
Description
4-Allyloxy-4-methylpiperidine hydrochloride (4-AMPH) is an analog of the amphetamine class of drugs and has been studied extensively for its potential therapeutic applications. 4-AMPH is a synthetic compound that acts as a stimulant, a monoamine reuptake inhibitor, and a vasopressin receptor agonist. It is a chiral compound with enantiomers that have different pharmacological activities. 4-AMPH is used in laboratory experiments to study its pharmacological effects, as well as its potential therapeutic applications.
Scientific Research Applications
4-Allyloxy-4-methylpiperidine hydrochloride has been used in scientific research to study its pharmacological effects and potential therapeutic applications. It has been studied as a potential treatment for Attention Deficit Hyperactivity Disorder (ADHD) and as an antidepressant. It has also been studied for its effects on the cardiovascular system, as well as its effects on learning and memory.
Mechanism of Action
4-Allyloxy-4-methylpiperidine hydrochloride works by blocking the reuptake of monoamines, such as dopamine and norepinephrine, in the brain. This increases the levels of these neurotransmitters, which leads to increased alertness and focus. This compound also stimulates the release of vasopressin, which is a hormone that plays a role in regulating blood pressure and fluid balance.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase alertness and focus, as well as reduce fatigue and improve mood. It has also been shown to increase heart rate and blood pressure, as well as increase respiration rate and body temperature.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-Allyloxy-4-methylpiperidine hydrochloride in laboratory experiments is that it is a potent and selective monoamine reuptake inhibitor. This makes it useful for studying the effects of monoamines on behavior and physiology. The main limitation of using this compound in laboratory experiments is that it is not approved for clinical use, so its safety and efficacy in humans is not known.
Future Directions
There are a number of potential future directions for research on 4-Allyloxy-4-methylpiperidine hydrochloride. These include further studies on its pharmacological effects, its potential therapeutic applications, and its effects on the cardiovascular system. Other potential future directions include studies on its effects on learning and memory, its effects on the endocrine system, and its potential interactions with other drugs.
properties
IUPAC Name |
4-methyl-4-prop-2-enoxypiperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO.ClH/c1-3-8-11-9(2)4-6-10-7-5-9;/h3,10H,1,4-8H2,2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKMRGFYHPWRUPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCNCC1)OCC=C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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